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Compound of Interest

Compound Name: Undecane-d24

Cat. No.: B574772 Get Quote

An In-Depth Technical Guide to Undecane-d24

This technical guide provides a comprehensive overview of the core physicochemical

properties of undecane-d24, a deuterated form of n-undecane. This document is intended for

researchers, scientists, and professionals in the fields of drug development, materials science,

and analytical chemistry where isotopically labeled compounds are of significant interest.

Introduction
Undecane-d24 is a saturated aliphatic hydrocarbon in which all 24 hydrogen atoms of n-

undecane have been replaced with deuterium atoms. This isotopic substitution makes it a

valuable tool in a variety of scientific applications, including as an internal standard in mass

spectrometry, for tracing metabolic pathways, and in neutron scattering studies of material

properties. Its chemical behavior is nearly identical to that of its non-deuterated counterpart, but

its increased mass and distinct spectroscopic signature allow for its differentiation and

quantification in complex matrices.

Physicochemical Properties
The fundamental properties of undecane-d24 are summarized in the table below. These

values are crucial for its application in experimental settings.
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Property Value

Chemical Formula C₁₁D₂₄ or CD₃(CD₂)₉CD₃[1]

Molecular Weight 180.46 g/mol [2]

IUPAC Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,

11-tetracosadeuterioundecane[1][2]

CAS Number 164858-54-2[1]

For comparison, the non-deuterated n-undecane has a molecular formula of C₁₁H₂₄ and a

molecular weight of approximately 156.31 g/mol [3][4][5][6].

Logical Relationship of Undecane-d24 Formation
The following diagram illustrates the conceptual relationship between the parent compound,

the isotopic labeling process, and the resulting deuterated molecule.

n-Undecane (C₁₁H₂₄)
Isotopic Substitution

(H → D)
Undecane-d24 (C₁₁D₂₄)

Click to download full resolution via product page

Caption: Conceptual workflow of undecane-d24 formation.

Experimental Protocols
Detailed experimental protocols for the synthesis of undecane-d24 are highly specific and

proprietary to chemical suppliers. However, a general approach involves the use of a suitable

undecane precursor and a deuterium source under conditions that facilitate hydrogen-

deuterium exchange, often catalyzed by a metal catalyst.

For analytical procedures, the use of undecane-d24 as an internal standard in gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) involves the following general steps:
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Standard Preparation: A stock solution of undecane-d24 is prepared in a suitable solvent at

a known concentration.

Sample Spiking: A precise volume of the internal standard stock solution is added to all

samples, calibration standards, and quality control samples.

Extraction: The analytes of interest and the internal standard are extracted from the sample

matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

Analysis: The extract is injected into the GC-MS or LC-MS system. The instrument is

operated in a mode that allows for the simultaneous monitoring of the characteristic ions of

the analyte and the deuterated internal standard.

Quantification: The ratio of the analyte peak area to the internal standard peak area is

calculated and used to construct a calibration curve from the standards. This curve is then

used to determine the concentration of the analyte in the unknown samples.

Applications in Research and Development
The primary utility of undecane-d24 stems from its isotopic labeling. Some key applications

include:

Tracer Studies: In drug metabolism and environmental fate studies, undecane-d24 can be

used to trace the uptake, distribution, and degradation of undecane and related compounds.

Internal Standards: Due to its similar chemical behavior to undecane and its distinct mass, it

serves as an excellent internal standard for quantitative analysis, correcting for variations in

sample preparation and instrument response.

Neutron Scattering: The significant difference in the neutron scattering cross-section

between hydrogen and deuterium makes deuterated compounds like undecane-d24
valuable probes in neutron scattering experiments to study the structure and dynamics of

materials, such as polymers and biological membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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